Cas no 61352-26-9 (Benzothiazole, 5-nitro-2-(3-pyridinyl)-)
61352-26-9 structure
Product Name:Benzothiazole, 5-nitro-2-(3-pyridinyl)-
CAS No:61352-26-9
MF:C12H7N3O2S
MW:257.267880678177
CID:482812
PubChem ID:12781902
Update Time:2025-04-19
Benzothiazole, 5-nitro-2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 5-nitro-2-(3-pyridinyl)-
- 5-nitro-2-pyridin-3-yl-1,3-benzothiazole
- SCHEMBL11779105
- 5-Nitro-2-(pyridin-3-yl)-1,3-benzothiazole
- 5-Nitro-2-(3-pyridinyl)benzothiazole
- 61352-26-9
- BARHFYGIQWEEDR-UHFFFAOYSA-N
- DTXSID30509713
-
- Inchi: 1S/C12H7N3O2S/c16-15(17)9-3-4-11-10(6-9)14-12(18-11)8-2-1-5-13-7-8/h1-7H
- InChI Key: BARHFYGIQWEEDR-UHFFFAOYSA-N
- SMILES: S1C(C2C=NC=CC=2)=NC2C=C(C=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 257.02601
- Monoisotopic Mass: 257.02589765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- PSA: 68.92
Benzothiazole, 5-nitro-2-(3-pyridinyl)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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